Cas no 898761-55-2 (3-(4-Bromophenyl)-3',4'-dimethylpropiophenone)

• Product Name: 3-(4-Bromophenyl)-3',4'-dimethylpropiophenone
• CAS No: 898761-55-2
• MF: C₁₇H₁₇BrO
• MW: 317.220284223557
• MDL: MFCD03843374
• CID: 4719069
• Update Time: 2025-10-29

3-(4-Bromophenyl)-3',4'-dimethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-3',4'-dimethylpropiophenone
• 3-(4-bromophenyl)-1-(3,4-dimethylphenyl)propan-1-one
• 3-(4-Bromophenyl)-3',4'-dimethylpropiophenone

• MDL： MFCD03843374
• Inchi： 1S/C17H17BrO/c1-12-3-7-15(11-13(12)2)17(19)10-6-14-4-8-16(18)9-5-14/h3-5,7-9,11H,6,10H2,1-2H3
• InChI Key： MLNOIROVDWCITO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Topological Polar Surface Area: 17.1

Additional information on 3-(4-Bromophenyl)-3',4'-dimethylpropiophenone

Comprehensive Overview of 3-(4-Bromophenyl)-3',4'-dimethylpropiophenone (CAS No. 898761-55-2): Properties, Applications, and Industry Insights

3-(4-Bromophenyl)-3',4'-dimethylpropiophenone (CAS No. 898761-55-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This brominated aromatic ketone derivative features a unique molecular structure combining a 4-bromophenyl group with a dimethyl-substituted propiophenone moiety, making it valuable for synthetic applications. Its molecular formula C17H17BrO and precise chemical structure contribute to its growing utility in advanced organic synthesis.

Recent studies highlight the compound's role as a key intermediate in developing pharmaceutical agents, particularly in creating targeted drug molecules. Researchers are exploring its potential in catalyst systems and polymer modification, aligning with current industry demands for sustainable chemistry solutions. The 4-bromo substitution enhances its reactivity in cross-coupling reactions, a hot topic in modern green chemistry applications.

From a technical perspective, 3-(4-Bromophenyl)-3',4'-dimethylpropiophenone demonstrates excellent thermal stability with a melting point range of 98-102°C, making it suitable for high-temperature reactions. Its solubility profile shows compatibility with common organic solvents like dichloromethane and ethyl acetate, though insoluble in water. These physicochemical properties are frequently searched by chemists optimizing reaction conditions.

Industry professionals often inquire about synthesis methods for this compound. The most common approach involves Friedel-Crafts acylation of 4-bromobenzene with 3,4-dimethylpropiophenone, followed by purification via column chromatography. Recent advancements in flow chemistry techniques have improved yields while reducing environmental impact—a significant concern in today's sustainable manufacturing landscape.

Analytical characterization of CAS 898761-55-2 typically includes HPLC analysis (purity >98%), 1H/13C NMR spectroscopy, and mass spectrometry. These quality control measures ensure batch consistency for research applications. The compound's UV-Vis absorption spectrum shows maximum absorbance at 280 nm, relevant for photochemical studies—an area gaining traction in renewable energy research.

Market trends indicate growing demand for brominated aromatic compounds like 3-(4-Bromophenyl)-3',4'-dimethylpropiophenone, driven by pharmaceutical R&D and advanced material science. Its structural versatility allows derivatization into various biologically active molecules, addressing current needs in drug discovery programs targeting neurological and metabolic disorders.

Storage and handling recommendations for this compound emphasize protection from moisture-sensitive conditions and storage at 2-8°C under inert atmosphere. These stability considerations are crucial for maintaining chemical integrity, a frequent concern among laboratory technicians searching for proper compound storage protocols.

Emerging applications include its use in developing liquid crystal materials and organic semiconductors, reflecting the compound's relevance in electronics innovation. The electron-withdrawing bromo group contributes to interesting electronic properties, making it valuable for optoelectronic device research—a trending topic in material science forums.

For researchers investigating structure-activity relationships, this compound serves as an excellent model for studying steric effects in aromatic systems. The dimethyl substitution pattern provides insights into conformational control in molecular design, addressing common queries about steric hindrance in organic synthesis.

Regulatory status information confirms this material is not classified under hazardous categories, though standard laboratory safety practices should always be followed. This clarification responds to frequent searches about chemical safety profiles and regulatory compliance in academic and industrial settings.